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Compound of Interest

Compound Name: EcDsbB-IN-9

Cat. No.: B1671077 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of EcDsbB-IN-9

This document provides critical safety protocols and logistical guidance for the proper handling

and disposal of EcDsbB-IN-9, a specific inhibitor of the E. coli DsbB enzyme (EcDsbB).

Adherence to these procedures is essential for ensuring laboratory safety and maintaining

regulatory compliance.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of EcDsbB-IN-9 is

fundamental for its safe handling. The following table summarizes key identifiers for this

compound.
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Property Value

IUPAC Name 4,5-Dichloro-2-benzylpyridazin-3(2H)-one[1]

CAS Number 41933-33-9[1]

Chemical Formula C₁₁H₈Cl₂N₂O[1]

Molecular Weight 255.10 g/mol [1]

Appearance Solid powder[1]

Purity >98%[1]

Shipping
Shipped at ambient temperature as a non-

hazardous chemical[1]

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for EcDsbB-IN-9 (CAS 41933-33-9) is not readily

available, an SDS for a structurally similar compound, 4,5-Dichloro-2-m-tolylpyridazin-3(2H)-

one (CAS 41931-13-9), indicates the following potential hazards.[2] Researchers should handle

EcDsbB-IN-9 with the assumption that it may pose similar risks.

Potential Hazards:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.
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Respiratory Protection: If handling fine powders or generating aerosols, use a suitable

respirator.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Use only outdoors or in a well-ventilated area.[2]

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[2]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3]

Experimental Protocols and Data
EcDsbB-IN-9 is an inhibitor of the bacterial DsbB enzyme, which is crucial for disulfide bond

formation in the periplasm of Gram-negative bacteria.

Quantitative Data: Inhibition of EcDsbB
The following table summarizes the inhibitory concentrations of EcDsbB-IN-9 as determined in

published research.
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Assay Type Parameter Value Reference

In vitro IC₅₀ (purified EcDsbB) 1.7 µM [4]

In vivo IC₅₀ (DsbA oxidation) 8.5 µM [4]

Experimental Workflow: DsbB Inhibition Assay
The following diagram illustrates a typical workflow for assessing the inhibition of DsbB activity.

This process involves expressing a disulfide-sensitive reporter protein and measuring its

activity in the presence of the inhibitor.
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Experimental Workflow for DsbB Inhibition Assay
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Caption: Workflow for determining the inhibitory concentration of EcDsbB-IN-9.
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Signaling Pathway: DsbA-DsbB Disulfide Bond
Formation
EcDsbB-IN-9 targets the DsbA-DsbB pathway, which is essential for the proper folding of many

secreted proteins in bacteria. The diagram below illustrates the flow of electrons in this

pathway.
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Caption: Electron flow in the DsbA-DsbB disulfide bond formation pathway.
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Proper Disposal Procedures
As EcDsbB-IN-9 is a research chemical, all waste materials should be handled as potentially

hazardous. The following step-by-step procedures are based on general best practices for

chemical waste disposal. It is imperative to consult your institution's Environmental Health and

Safety (EHS) office for specific disposal guidelines.

Step 1: Waste Segregation

Solid Waste: Collect any unused EcDsbB-IN-9 powder, contaminated PPE (gloves, weigh

boats, etc.), and any absorbent material used for spills in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Collect any solutions containing EcDsbB-IN-9 in a separate, clearly labeled

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your EHS office.

Sharps: Any needles or other sharps used to handle EcDsbB-IN-9 solutions should be

disposed of in a designated sharps container.

Step 2: Container Labeling

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "4,5-Dichloro-2-benzylpyridazin-3(2H)-one"

and the CAS number "41933-33-9."

Indicate the major components and their approximate percentages if it is a mixed waste

stream.

Keep a log of when the waste was first added to the container.

Step 3: Storage of Waste

Store waste containers in a designated satellite accumulation area.

Ensure containers are kept closed at all times, except when adding waste.
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Store in a well-ventilated area, away from incompatible materials.

Step 4: Scheduling a Waste Pickup

Once the waste container is full or has been in storage for the maximum allowable time

according to your institution's policies, contact your EHS office to schedule a waste pickup.

Do not dispose of EcDsbB-IN-9 down the drain or in the regular trash.

By following these guidelines, researchers can safely handle and dispose of EcDsbB-IN-9,

minimizing risks to themselves and the environment. Always prioritize safety and consult with

your institution's safety professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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